3-(2-hydroxyphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 9-(2-hydroxyphenyl)-8,9,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C19H16N2O2/c22-18-8-4-1-5-13(18)12-9-17-14(19(23)10-12)11-20-15-6-2-3-7-16(15)21-17/h1-8,11-12,21-22H,9-10H2
• InChI Key: OAQKKMVKLDGDNM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1NC3=CC=CC=C3N=C2)C4=CC=CC=C4O
• Molecular Formula: C19H16N2O2
• Molecular Weight: 304.3 g/mol

Description

3-(2-Hydroxyphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a compound belonging to the class of benzodiazepines Benzodiazepines are well-known for their diverse pharmacological activities, including anxiolytic, sedative, and anticonvulsant properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-hydroxyphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one typically involves multi-component reactions. One common method includes the reaction of o-phenylenediamine with dimedone and an aromatic aldehyde under microwave irradiation . This method is efficient and eco-friendly, often yielding high amounts of the desired product. Another approach involves the use of chitosan functionalized by triacid imide as a catalyst, which facilitates the one-pot synthesis of benzodiazepines .

Industrial Production Methods

Industrial production of this compound may leverage scalable microwave-assisted synthesis techniques. These methods are advantageous due to their operational simplicity, short reaction times, and high yields. The use of heterogeneous catalysts, such as zinc sulfide nanoparticles, can also be employed to enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

3-(2-Hydroxyphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert it into more saturated derivatives.

Substitution: Electrophilic substitution reactions can introduce various functional groups onto the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Reagents such as halogens, nitrating agents, and sulfonating agents are used under controlled conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions include various substituted benzodiazepines, quinone derivatives, and reduced benzodiazepine analogs.

Scientific Research Applications

3-(2-Hydroxyphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has several scientific research applications:

Chemistry: It serves as a precursor for synthesizing other complex benzodiazepine derivatives.

Biology: The compound is studied for its potential anxiolytic and sedative effects.

Medicine: Research is ongoing to explore its use as an anxiolytic agent and its potential in treating anxiety disorders.

Industry: It is used in the development of new pharmaceuticals and as a template for drug discovery.

Mechanism of Action

The mechanism of action of 3-(2-hydroxyphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one involves its interaction with the gamma-aminobutyric acid (GABA) receptors in the central nervous system. By binding to the benzodiazepine site on the GABA-A receptor, it enhances the inhibitory effects of GABA, leading to anxiolytic and sedative effects . This interaction modulates the chloride ion channel, resulting in hyperpolarization of the neuron and reduced neuronal excitability.

Comparison with Similar Compounds

Similar Compounds

• 3,3-Dimethyl-11-(2-methylphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
• 11-(3-Hydroxyphenyl)-3-(4-methoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

Uniqueness

What sets 3-(2-hydroxyphenyl)-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one apart is its specific substitution pattern, which imparts unique pharmacological properties. The presence of the hydroxyphenyl group enhances its binding affinity to the GABA-A receptor, potentially making it more effective as an anxiolytic agent compared to other benzodiazepine derivatives.